Cas no 2042186-98-9 (3-Ethyl-6,7-dimethylquinoxaline-2-carboxylic acid ethyl ester)

• Product Name: 3-Ethyl-6,7-dimethylquinoxaline-2-carboxylic acid ethyl ester
• CAS No: 2042186-98-9
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• MDL: MFCD30725947
• CID: 5221661
• Update Time: 2026-03-07

3-Ethyl-6,7-dimethylquinoxaline-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-6,7-dimethylquinoxaline-2-carboxylic acid ethyl ester

• MDL： MFCD30725947
• Inchi： 1S/C15H18N2O2/c1-5-11-14(15(18)19-6-2)17-13-8-10(4)9(3)7-12(13)16-11/h7-8H,5-6H2,1-4H3
• InChI Key： WZJXNJUFEKYJDS-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C)=C(C)C=2)N=C(CC)C=1C(OCC)=O

Additional information on 3-Ethyl-6,7-dimethylquinoxaline-2-carboxylic acid ethyl ester

Recent Advances in the Study of 3-Ethyl-6,7-dimethylquinoxaline-2-carboxylic acid ethyl ester (CAS: 2042186-98-9)

3-Ethyl-6,7-dimethylquinoxaline-2-carboxylic acid ethyl ester (CAS: 2042186-98-9) is a quinoxaline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanistic insights, positioning it as a promising candidate for further investigation.

The compound's structural features, including the quinoxaline core and ethyl ester moiety, make it a versatile scaffold for the design of novel therapeutic agents. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, as well as its direct biological effects. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a kinase inhibitor, showing selective activity against specific cancer-related kinases.

In terms of synthesis, recent advancements have optimized the production of 3-Ethyl-6,7-dimethylquinoxaline-2-carboxylic acid ethyl ester, improving yield and purity. A novel catalytic method reported in Organic Letters (2024) reduced reaction times and byproduct formation, making the process more scalable for industrial applications. These improvements are critical for ensuring a reliable supply of the compound for further pharmacological studies.

Biological evaluations have revealed that 3-Ethyl-6,7-dimethylquinoxaline-2-carboxylic acid ethyl ester exhibits moderate antimicrobial activity against Gram-positive bacteria, as highlighted in a 2024 Bioorganic & Medicinal Chemistry Letters publication. Additionally, preliminary in vitro studies suggest potential anti-inflammatory properties, though further in vivo validation is required. The compound's mechanism of action appears to involve modulation of cellular signaling pathways, particularly those related to oxidative stress and inflammation.

Despite these promising findings, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Current research efforts are directed toward structure-activity relationship (SAR) studies to optimize its biological activity while minimizing off-target effects. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, 3-Ethyl-6,7-dimethylquinoxaline-2-carboxylic acid ethyl ester (CAS: 2042186-98-9) represents a compelling area of research in chemical biology. Its diverse biological activities and synthetic accessibility make it a valuable tool for drug discovery. Future studies should focus on expanding its therapeutic potential and addressing the remaining gaps in our understanding of its pharmacological properties.